Cas no 232596-43-9 (Ethyl 4-(2-pyridylamino)-3,5-thiazolecarboxylate, 95%)

• Product Name: Ethyl 4-(2-pyridylamino)-3,5-thiazolecarboxylate, 95%
• CAS No: 232596-43-9
• MF: C₁₁H₁₁N₃O₂S
• MW: 249.288940668106
• CID: 6410724
• PubChem ID: 2996058
• Update Time: 2025-06-07

Ethyl 4-(2-pyridylamino)-3,5-thiazolecarboxylate, 95% Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[(pyridin-2-yl)amino]-1,3-thiazole-4-carboxylate
• OJLOWWJZAOEGDR-UHFFFAOYSA-N
• EN300-6511153
• ethyl 2-(pyridin-2-ylamino)-1,3-thiazole-4-carboxylate
• ethyl 2-(pyridin-2-ylamino)thiazole-4-carboxylate
• MS-9584
• 232596-43-9
• AKOS000359533
• SR-01000305793
• 2-(Pyridin-2-ylamino)-thiazole-4-carboxylic acid ethyl ester
• SR-01000305793-1
• HMS1603D11
• CS-0290592
• SCHEMBL525057
• Ethyl 4-(2-pyridylamino)-3,5-thiazolecarboxylate, 95%
• 4-Thiazolecarboxylic acid, 2-(2-pyridinylamino)-, ethyl ester

• Inchi： 1S/C11H11N3O2S/c1-2-16-10(15)8-7-17-11(13-8)14-9-5-3-4-6-12-9/h3-7H,2H2,1H3,(H,12,13,14)
• InChI Key： OJLOWWJZAOEGDR-UHFFFAOYSA-N
• SMILES： S1C=C(C(OCC)=O)N=C1NC1=NC=CC=C1

Computed Properties

• Exact Mass: 249.05719778g/mol
• Monoisotopic Mass: 249.05719778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• Density: 1.341±0.06 g/cm3(Predicted)
• Boiling Point: 406.3±43.0 °C(Predicted)
• pka: 3.28±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on Ethyl 4-(2-pyridylamino)-3,5-thiazolecarboxylate, 95%

Ethyl 4-(2-Pyridylamino)-3,5-thiazolecarboxylate, 95% (CAS No. 232596-43-9): A Comprehensive Overview

Ethyl 4-(2-pyridylamino)-3,5-thiazolecarboxylate (CAS No. 232596-43-9) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential therapeutic applications and as a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of Ethyl 4-(2-pyridylamino)-3,5-thiazolecarboxylate consists of a thiazole ring substituted with an ethyl ester group and a pyridylamino moiety. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, is known for its biological activity and has been extensively studied in various medicinal applications. The presence of the pyridylamino group further enhances the compound's reactivity and potential for forming stable complexes with metal ions.

Recent studies have highlighted the importance of thiazole derivatives in the development of new drugs. For instance, a 2021 study published in the Journal of Medicinal Chemistry demonstrated that thiazole-based compounds exhibit potent antifungal and antibacterial properties. The specific structure of Ethyl 4-(2-pyridylamino)-3,5-thiazolecarboxylate has been shown to enhance these properties due to its ability to form hydrogen bonds and π-π interactions with target biomolecules.

In the context of pharmaceutical research, Ethyl 4-(2-pyridylamino)-3,5-thiazolecarboxylate has been explored as a lead compound for the development of new therapeutic agents. Its high purity (95%) ensures consistent results in both laboratory experiments and clinical trials. The compound's stability under various conditions makes it suitable for long-term storage and transportation, which is crucial for maintaining the integrity of research materials.

The synthesis of Ethyl 4-(2-pyridylamino)-3,5-thiazolecarboxylate involves several well-documented steps. Typically, the process begins with the reaction of 4-chloro-3,5-thiazolecarboxylic acid with ethanol to form the ethyl ester. Subsequently, the chloro group is replaced by a pyridylamino moiety through nucleophilic substitution. This multi-step synthesis allows for precise control over the final product's purity and structural integrity.

The biological activity of Ethyl 4-(2-pyridylamino)-3,5-thiazolecarboxylate has been evaluated in various in vitro and in vivo models. Preliminary studies have shown that it exhibits promising anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. Additionally, its ability to modulate cellular signaling pathways makes it a potential candidate for treating neurodegenerative diseases and cancer.

In terms of safety and environmental impact, Ethyl 4-(2-pyridylamino)-3,5-thiazolecarboxylate has been subjected to rigorous testing to ensure its safe use in research settings. Toxicological studies have indicated that it is non-toxic at relevant concentrations and does not pose significant environmental risks when handled properly.

The future prospects for Ethyl 4-(2-pyridylamino)-3,5-thiazolecarboxylate are promising. Ongoing research aims to optimize its pharmacological properties through structural modifications and combination therapies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of new drugs based on this compound.

In conclusion, Ethyl 4-(2-pyridylamino)-3,5-thiazolecarboxylate (CAS No. 232596-43-9) represents a valuable addition to the arsenal of compounds used in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activity make it an attractive candidate for further investigation and potential therapeutic applications.